1-(6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]ethanone

• Molecular Formula: C19H24N4O3
• Molecular Weight: 356.4 g/mol
• IUPAC Name: 1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)-2-[(4,6-dimethylpyrimidin-2-yl)amino]ethanone
• InChI: InChI=1S/C19H24N4O3/c1-12-7-13(2)22-19(21-12)20-10-18(24)23-6-5-14-8-16(25-3)17(26-4)9-15(14)11-23/h7-9H,5-6,10-11H2,1-4H3,(H,20,21,22)
• InChI Key: DSBUHEYGTSOFJQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCC(=O)N2CCC3=CC(=C(C=C3C2)OC)OC)C

Description

This compound features a 6,7-dimethoxy-3,4-dihydroisoquinoline core linked to a 4,6-dimethylpyrimidin-2-ylamino group via an ethanone bridge. Its synthesis, as reported in , employs microwave-assisted nucleophilic substitution, enhancing reaction efficiency compared to traditional methods .

Comparison with Similar Compounds

Key Observations :

• The target compound’s microwave synthesis (2–4.5 minutes) contrasts with the 6-hour reflux method for its acetylated analog .
• Substituents on the pyrimidine ring (e.g., dimethyl vs. thieno groups) significantly alter molecular weight and electronic properties. For example, the thienopyrimidine derivative in introduces sulfur atoms, enhancing lipophilicity (PSA: 61.36) compared to the target compound’s dimethylpyrimidine group.

Table 2: Bioactivity Comparison

Compound Name	Reported Bioactivity	Mechanism/Application	Key Reference
Target Compound	HIV-1 RT inhibition (IC₅₀ not specified)	Antiviral agent
1-{4-[4-(Dimethylamino)phenyl]-6-methyl-2-thioxo-1,2,3,4-tetrahydropyrimidin-5-yl}ethanone	Unspecified (Biginelli condensation product)	Potential CNS or antimicrobial
Bis-pyrimidine derivatives (e.g., )	Not explicitly stated	Bis-heterocyclic drug candidates

Key Observations :

• The target compound is uniquely reported for HIV-1 RT inhibition, likely due to its dihydroisoquinoline-pyrimidine hybrid structure .
• and describe pyrimidine derivatives synthesized via Biginelli or DMF-DMA-mediated reactions, but bioactivity data are absent, limiting direct pharmacological comparison .

Physicochemical and Structural Properties

Table 3: Physicochemical Comparison

Compound Name	Key Functional Groups	Calculated PSA (Ų)	LogP*	Solubility Insights
Target Compound	Methoxy, pyrimidinylamino	~80	~2.5	Moderate aqueous solubility
Compound from	Methoxy, acetyl	~50	~1.8	Higher solubility in alcohols
Compound from	Thienopyrimidine, sulfanyl	61.36	~3.2	Lipophilic

*Estimated using fragment-based methods.

Key Observations :

• The target compound’s higher polar surface area (PSA) compared to ’s thienopyrimidine derivative suggests better solubility but reduced membrane permeability .

Q & A

Basic: How can the synthesis of this compound be optimized for improved yield and purity?

Answer:
Synthesis optimization involves selecting reaction conditions, stoichiometry, and purification methods. For example, acylation of 6,7-dimethoxy-1,2,3,4-tetrahydroisoquinoline with acetic anhydride in anhydrous pyridine under argon achieved 89% yield after reflux and silica gel chromatography (MeOH:CH₂Cl₂ = 8:92) . Alternative methods, such as DDQ-mediated C(sp³)–H functionalization, can introduce allyl groups but require careful control of oxidant equivalents and solvent systems to avoid over-oxidation . Key variables include:

• Temperature : Reflux conditions (e.g., 6 h at 80°C) enhance reaction completion .
• Purification : Flash chromatography with gradient elution resolves viscous byproducts .
• Catalysts : Palladium on carbon (Pd/C) for nitro-group reductions improves efficiency in derivative synthesis .

Basic: What spectroscopic techniques are critical for structural confirmation, particularly when conformers are present?

Answer:
Multi-nuclear NMR (¹H, ¹³C) and IR are essential. For example:

• ¹H NMR : Signals at δ 3.74–3.90 ppm confirm methoxy groups, while aromatic protons (δ 6.47–6.82 ppm) validate substitution patterns . Conformational isomers (e.g., 1.2:1 ratio in ) may split signals; variable-temperature NMR or 2D-COSY can resolve these .
• ¹³C NMR : Carbonyl peaks at δ 170.0 ppm confirm acetyl groups .
• IR : Absorbance at 1643 cm⁻¹ (C=O stretch) and 1517 cm⁻¹ (aromatic C=C) corroborate functional groups .
• HRMS : Validates molecular weight (e.g., m/z 355 [M+1] for derivative 8o) .

Advanced: How can structure-activity relationship (SAR) studies be designed to enhance HIV-1 reverse transcriptase (RT) inhibition?

Answer:
SAR requires systematic substitution and biological testing:

• Substituent Effects : Electron-withdrawing groups (e.g., Cl at ortho) improve potency by 15–20%, while para-substituted bulky groups enhance hydrophobic interactions in the RT non-nucleoside binding pocket (NNIBP) .
• Derivative Synthesis : Replace the phenylamino group with heterocycles (e.g., thiophene in compound 26) to modulate solubility and binding .
• Assay Design : Test compounds at 100 µM concentrations in vitro, using % inhibition and IC₅₀ values. Compounds 8h and 8l showed >70% inhibition, guiding lead optimization .

Advanced: How can molecular docking elucidate interactions between this compound and its biological targets?

Answer:
Docking studies (e.g., AutoDock Vina) predict binding modes:

• Target Preparation : Use RT crystal structures (PDB: 1RT2) and protonate residues at physiological pH.
• Ligand Preparation : Generate 3D conformers of the compound and derivatives using Open Babel.
• Key Interactions : Hydrophobic contacts with Pro95, Val106, and hydrogen bonds with Lys103 (observed in compound 8h) explain inhibitory activity . Validation via molecular dynamics (MD) simulations (100 ns) assesses stability.

Advanced: How should researchers resolve contradictions in biological activity data across studies?

Answer:
Address discrepancies by:

• Assay Standardization : Control variables like enzyme concentration (e.g., 0.1 µg/mL HIV-1 RT), incubation time (60 min), and buffer pH .
• Compound Purity : Verify via HPLC (>95%) and NMR to exclude impurities affecting activity .
• Statistical Analysis : Use ANOVA with post-hoc tests (e.g., Tukey’s HSD) to compare replicates. For example, ±5% variation in RT inhibition between labs may stem from assay sensitivity differences .

Basic: What crystallographic methods are suitable for determining this compound’s solid-state structure?

Answer:
Single-crystal X-ray diffraction with SHELXL refinement is standard:

• Data Collection : Use Mo-Kα radiation (λ = 0.71073 Å) at 100 K to minimize thermal motion .
• Refinement : Apply TWIN commands for twinned crystals. SHELXTL (Bruker AXS) handles absorption corrections and hydrogen placement .
• Validation : Check R-factor convergence (<5%) and ADP (atomic displacement parameter) consistency.

Advanced: What strategies mitigate challenges in C(sp³)–H functionalization during derivative synthesis?

Answer:

• Oxidant Selection : DDQ (2,3-dichloro-5,6-dicyano-1,4-benzoquinone) selectively activates benzylic C–H bonds without over-oxidation. Use 1.2 equivalents in CH₂Cl₂ at 0°C .
• Protecting Groups : Temporarily block reactive sites (e.g., acetyl in 6e) to direct functionalization .
• Monitoring : TLC (EtOAc:hexane = 1:1) tracks reaction progress. Quench with Na₂S₂O₃ to halt oxidation.